Cas no 960404-48-2 (Dapagliflozin Propanediol Hydrate)

• Product Name: Dapagliflozin Propanediol Hydrate
• CAS No: 960404-48-2
• MF: C₂₄H₃₅ClO₉
• MW: 502.982307672501
• MDL: MFCD28167768
• CID: 1095638
• Update Time: 2025-11-02

Dapagliflozin Propanediol Hydrate Chemical and Physical Properties

Names and Identifiers

• DAPAGLIFLOZIN
• Dapagliflozin propylene glycolate hydrate
• Forxiga
• Dapagliflozin (S)-Propylene Glycol Hydrate
• Dag column net a water glycol
• Dapagliflozin,(2S)-1,2-propanediol, hydrate (1:1:1)
• Dapagliflozin ((2S)-1,2-propanediol, hydrate)
• Dapagliflozin propanediol hydrate
• Dapagliflozin Propanediol Monohydrate
• Dapagliflozin propanediol
• Farxiga
• Dapagliflozin S-propylene glycol monohydrate
• Dapagliflozin mixture with propylene glycol, hydrate
• 887K2391VH
• Dapagliflozin [USAN:INN]
• Dapagliflozin propylene glycol hydrate
• Dapagliflozin propanediol [USAN]
• AK322430
• dapagliflozin (S)-propylene glycol hy
• D-Glucitol, 1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-, (1S)-, compd. with (2S)-1,2-propanediol (1:1), monohydrate (9CI)
• D
• (1S)-1,5-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol (S)-propane-1,2-diol (1:1) monohydrate
• Edistride
• Dapagliflozin Propanediol Hydrate

• MDL： MFCD28167768
• Inchi： 1S/C21H25ClO6.C3H8O2.H2O/c1-2-27-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)21-20(26)19(25)18(24)17(11-23)28-21;1-3(5)2-4;/h3-8,10,17-21,23-26H,2,9,11H2,1H3;3-5H,2H2,1H3;1H2/t17-,18-,19+,20-,21+;3-;/m10./s1
• InChI Key： GOADIQFWSVMMRJ-UPGAGZFNSA-N
• SMILES： [C@H](O)(C)CO.O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@H]1C1C=CC(Cl)=C(CC2C=CC(OCC)=CC=2)C=1.O

Computed Properties

• Exact Mass: 502.19700
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 493
• Topological Polar Surface Area: 141

Experimental Properties

• PSA: 149.07000
• LogP: 1.13960

Dapagliflozin Propanediol Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Dapagliflozin Propanediol Hydrate

Comprehensive Overview of Dapagliflozin Propanediol Hydrate (CAS No. 960404-48-2): Mechanism, Applications, and Market Trends

Dapagliflozin Propanediol Hydrate (CAS No. 960404-48-2) is a crystalline hydrate form of the widely prescribed sodium-glucose cotransporter-2 (SGLT2 inhibitor) drug, Dapagliflozin. This compound has garnered significant attention in the pharmaceutical industry due to its stability, bioavailability, and therapeutic efficacy in managing type 2 diabetes mellitus (T2DM). The inclusion of propanediol and hydrate in its structure enhances solubility, making it a preferred formulation for oral dosage forms.

Recent studies highlight the growing demand for SGLT2 inhibitors like Dapagliflozin, driven by their dual benefits in glycemic control and cardiovascular risk reduction. Patients and healthcare providers frequently search for terms such as "Dapagliflozin side effects," "SGLT2 inhibitors weight loss," and "Dapagliflozin vs Metformin," reflecting widespread interest in comparative efficacy and safety profiles. The propanediol hydrate form addresses concerns about drug stability under varying environmental conditions, a critical factor for manufacturers and regulators.

From a chemical perspective, CAS No. 960404-48-2 represents a meticulous optimization of Dapagliflozin's physicochemical properties. The propanediol moiety improves membrane permeability, while the hydrate form ensures consistent crystallinity during large-scale production. Analytical techniques like X-ray diffraction (XRD) and differential scanning calorimetry (DSC) are employed to validate its polymorphic purity, a topic of high relevance in pharmaceutical quality control discussions.

The global market for Dapagliflozin Propanediol Hydrate is expanding, fueled by rising T2DM prevalence and patent expirations enabling generic versions. Industry reports often cite "Dapagliflozin cost-effectiveness" and "generic SGLT2 inhibitors availability" as trending keywords, underscoring the shift toward affordable diabetes care. Additionally, research into its potential off-label uses—such as heart failure management—has amplified its scientific and commercial appeal.

Regulatory agencies like the FDA and EMA rigorously evaluate Dapagliflozin Propanediol Hydrate for compliance with ICH guidelines. Stability testing under accelerated conditions (e.g., 40°C/75% RH) confirms its resilience, a key consideration for tropical markets. Such data aligns with frequent searches for "drug storage conditions for SGLT2 inhibitors" and "Dapagliflozin shelf life," highlighting patient-centric concerns.

In conclusion, Dapagliflozin Propanediol Hydrate (CAS No. 960404-48-2) exemplifies innovation in diabetes therapeutics. Its optimized formulation bridges gaps between efficacy, stability, and accessibility, resonating with both clinicians and patients. As the pharmaceutical landscape evolves, this compound remains pivotal in addressing unmet needs in chronic disease management.